Cas no 1211505-55-3 ((4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine)

• Product Name: (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine
• CAS No: 1211505-55-3
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• CID: 6011364
• PubChem ID: 46785275
• Update Time: 2025-06-08

(4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine
• 1211505-55-3
• [(4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl](methyl)amine
• AKOS006373785
• EN300-1986722

• Inchi： 1S/C6H9ClN2OS/c1-8-3-4-5(7)9-6(10-2)11-4/h8H,3H2,1-2H3
• InChI Key： UJROYBWXFZSQTR-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC)SC(=N1)OC

Computed Properties

• Exact Mass: 192.0124118g/mol
• Monoisotopic Mass: 192.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Additional information on (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine

Recent Advances in the Study of (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine (CAS: 1211505-55-3)

The compound (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine (CAS: 1211505-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for further investigation.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules with enhanced biological activity. The presence of both chloro and methoxy substituents on the thiazole ring provides unique reactivity, allowing for further functionalization. Recent synthetic methodologies have optimized the production of this compound, improving yield and purity, which is critical for its application in drug discovery and development.

Pharmacological studies have revealed that (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine exhibits notable activity in modulating specific enzyme systems. For instance, preliminary data suggest its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic pathways. These findings are supported by in vitro assays demonstrating its ability to bind to target proteins with moderate affinity, thereby altering their enzymatic activity. Such properties highlight its utility as a lead compound for the development of new therapeutic agents.

In addition to its direct pharmacological effects, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These investigations are crucial for understanding its bioavailability and potential toxicity, which are essential considerations for its progression into clinical trials. Early results indicate favorable pharmacokinetic properties, though further optimization may be required to enhance its therapeutic index.

The mechanistic underpinnings of (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine's biological activity are also under investigation. Advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to elucidate its interactions with target proteins at the atomic level. These studies have identified key binding motifs and residues, providing a structural basis for its inhibitory effects. Such detailed mechanistic insights are invaluable for the rational design of derivatives with improved potency and selectivity.

Beyond its immediate applications, this compound has also been explored in the context of drug repurposing. Given its structural similarity to other bioactive thiazole derivatives, researchers have investigated its potential in treating diseases outside its originally intended scope. For example, recent studies have examined its efficacy in models of neurodegenerative disorders, where it has shown preliminary neuroprotective effects. These findings open new avenues for its use in addressing unmet medical needs.

In conclusion, (4-chloro-2-methoxy-1,3-thiazol-5-yl)methyl(methyl)amine (CAS: 1211505-55-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological activity, and mechanistic insights position it as a valuable tool for drug discovery. Continued research efforts are expected to further unravel its potential, paving the way for the development of novel therapeutics. Future studies should focus on optimizing its properties and expanding its applications, ensuring its relevance in addressing contemporary healthcare challenges.